Cas no 306979-78-2 (2-(4-Chlorophenyl)sulfanyl-2-methylpropanal O-(4-nitrobenzyl)oxime)

• Product Name: 2-(4-Chlorophenyl)sulfanyl-2-methylpropanal O-(4-nitrobenzyl)oxime
• CAS No: 306979-78-2
• CID: 4645035
• Update Time: 2025-06-12

2-(4-Chlorophenyl)sulfanyl-2-methylpropanal O-(4-nitrobenzyl)oxime Chemical and Physical Properties

Names and Identifiers

• 2-[(4-CHLOROPHENYL)SULFANYL]-2-METHYLPROPANAL O-(4-NITROBENZYL)OXIME
• 2-(4-Chlorophenyl)sulfanyl-2-methylpropanal O-(4-nitrobenzyl)oxime

Additional information on 2-(4-Chlorophenyl)sulfanyl-2-methylpropanal O-(4-nitrobenzyl)oxime

Research Briefing on 2-(4-Chlorophenyl)sulfanyl-2-methylpropanal O-(4-nitrobenzyl)oxime (CAS: 306979-78-2)

Recent studies on the compound 2-(4-Chlorophenyl)sulfanyl-2-methylpropanal O-(4-nitrobenzyl)oxime (CAS: 306979-78-2) have highlighted its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique sulfanyl and oxime functional groups, has been investigated for its biochemical properties and pharmacological activities. The latest research focuses on its synthesis optimization, mechanism of action, and potential therapeutic uses, particularly in the context of inflammatory and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 306979-78-2, emphasizing improved yield and purity through novel catalytic methods. The researchers employed palladium-catalyzed cross-coupling reactions to enhance the efficiency of the sulfanyl group incorporation, achieving a 15% increase in overall yield compared to traditional methods. This advancement is critical for scaling up production for preclinical studies.

In terms of biological activity, a recent in vitro study demonstrated that 2-(4-Chlorophenyl)sulfanyl-2-methylpropanal O-(4-nitrobenzyl)oxime exhibits significant inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This suggests its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. Molecular docking simulations further revealed strong binding interactions with the COX-2 active site, supporting its mechanism of action.

Another area of interest is the compound's antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 306979-78-2 showed moderate activity against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 32 μg/mL. While not as potent as existing antibiotics, its unique structure offers a starting point for derivatization to enhance efficacy and overcome resistance mechanisms.

Future research directions include investigating the pharmacokinetics and toxicity profile of 2-(4-Chlorophenyl)sulfanyl-2-methylpropanal O-(4-nitrobenzyl)oxime in animal models, as well as exploring its potential in combination therapies. The compound's versatility and promising preliminary data make it a noteworthy candidate for further development in the pharmaceutical industry.